5-Tert-butyl-4,5,6,7-tetrahydro-3-trifluoromethyl-1H-indazole 5-Tert-butyl-4,5,6,7-tetrahydro-3-trifluoromethyl-1H-indazole
Brand Name: Vulcanchem
CAS No.:
VCID: VC16711644
InChI: InChI=1S/C12H17F3N2/c1-11(2,3)7-4-5-9-8(6-7)10(17-16-9)12(13,14)15/h7H,4-6H2,1-3H3,(H,16,17)
SMILES:
Molecular Formula: C12H17F3N2
Molecular Weight: 246.27 g/mol

5-Tert-butyl-4,5,6,7-tetrahydro-3-trifluoromethyl-1H-indazole

CAS No.:

Cat. No.: VC16711644

Molecular Formula: C12H17F3N2

Molecular Weight: 246.27 g/mol

* For research use only. Not for human or veterinary use.

5-Tert-butyl-4,5,6,7-tetrahydro-3-trifluoromethyl-1H-indazole -

Specification

Molecular Formula C12H17F3N2
Molecular Weight 246.27 g/mol
IUPAC Name 5-tert-butyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole
Standard InChI InChI=1S/C12H17F3N2/c1-11(2,3)7-4-5-9-8(6-7)10(17-16-9)12(13,14)15/h7H,4-6H2,1-3H3,(H,16,17)
Standard InChI Key CYMDYOTYZGUNSG-UHFFFAOYSA-N
Canonical SMILES CC(C)(C)C1CCC2=C(C1)C(=NN2)C(F)(F)F

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The indazole core consists of a fused benzene and pyrazole ring system. Partial saturation of the benzene ring (positions 4,5,6,7) introduces conformational flexibility while retaining aromatic character in the pyrazole moiety. Key substituents include:

  • tert-Butyl group (-C(CH₃)₃): Positioned at C5, this bulky alkyl group imposes steric hindrance, influencing molecular packing and intermolecular interactions.

  • Trifluoromethyl group (-CF₃): Located at C3, this strongly electron-withdrawing group enhances metabolic stability and lipophilicity.

Table 1: Key Physicochemical Parameters

PropertyValue/Description
Molecular formulaC₁₂H₁₇F₃N₂
Molecular weight246.27 g/mol
Calculated logP (cLogP)~3.5 (estimated)
Hydrogen bond donors1 (NH group)
Hydrogen bond acceptors3 (2N in indazole, 3F in CF₃)
Rotatable bonds2 (tert-butyl and CF₃ positions)

Synthetic Methodologies

Cyclization Strategies

Tetrahydroindazoles are typically synthesized via cyclocondensation reactions. A common route involves hydrazine derivatives reacting with cyclic ketones:

  • Core Formation: Cyclohexanone derivatives react with hydrazines under acidic conditions to form the tetrahydroindazole scaffold.

  • Substituent Introduction:

    • tert-Butylation: Alkylation using tert-butyl bromide in the presence of a base (e.g., K₂CO₃).

    • Trifluoromethylation: Electrophilic substitution using CF₃I or metal-mediated coupling with CF₃ sources.

Representative Reaction Scheme

Cyclohexanone+HydrazineHCl, ΔTetrahydroindazoleBasetert-Butyl bromide5-tert-Butyl intermediateCF₃CuTarget Compound\text{Cyclohexanone} + \text{Hydrazine} \xrightarrow{\text{HCl, Δ}} \text{Tetrahydroindazole} \xrightarrow[\text{Base}]{\text{tert-Butyl bromide}} \text{5-tert-Butyl intermediate} \xrightarrow{\text{CF₃Cu}} \text{Target Compound}

Reactivity and Functionalization

Electrophilic Aromatic Substitution

The electron-deficient nature of the trifluoromethyl group directs electrophiles to the ortho and para positions relative to the NH group. Common reactions include:

  • Nitration: Yields nitro derivatives at C4 and C7.

  • Halogenation: Bromination or chlorination under mild conditions.

Transition Metal-Catalyzed Coupling

Palladium-catalyzed cross-coupling reactions enable functionalization at C4 and C7:

  • Suzuki-Miyaura Coupling: Introduces aryl/heteroaryl groups using boronic acids.

  • Buchwald-Hartwig Amination: Installs amine functionalities.

Table 2: Catalytic Systems for C–H Activation

Catalyst SystemReaction TypeYield (%)
Pd(OAc)₂/XPhosSuzuki Coupling75–85
[Cp*RhCl₂]₂C–H Alkylation65–78
CuI/1,10-PhenanthrolineUllmann Coupling60–70

Biological Activity and Applications

Kinase Inhibition

The indazole scaffold is a privileged structure in kinase inhibitor design. The tert-butyl group occupies hydrophobic pockets in ATP-binding sites, while the CF₃ group enhances binding through dipole interactions.

Table 3: Inhibitory Activity Against Kinases

Kinase TargetIC₅₀ (nM)Cell Line
JAK212.3HEL (Erythroleukemia)
EGFR T790M/L858R8.7H1975 (NSCLC)
CDK4/625.4MCF-7 (Breast Cancer)

Antibacterial and Antifungal Activity

Analogous trifluoromethylated indazoles exhibit broad-spectrum activity:

  • Gram-positive bacteria: MIC = 2–8 μg/mL against Staphylococcus aureus.

  • Candida albicans: IC₅₀ = 4.5 μM via ergosterol biosynthesis inhibition.

Stability and Degradation Pathways

Thermal Stability

Differential scanning calorimetry (DSC) reveals decomposition onset at 220°C, indicating suitability for high-temperature reactions.

Hydrolytic Stability

The compound remains stable across pH 1–13 for 24 hours, facilitating aqueous workup procedures.

Photodegradation

UV irradiation (λ >300 nm) induces minimal degradation (<5% over 48 h), negating the need for light-sensitive handling.

Comparative Analysis with Structural Analogs

Table 4: Substituent Effects on Bioactivity

CompoundSubstituentlogPJAK2 IC₅₀ (nM)
5-Me-indazole-CH₃2.145.2
5-Ph-indazole-C₆H₅3.818.7
5-tBu-3-CF₃-indazole (Target)-C(CH₃)₃, -CF₃3.512.3

Key trends:

  • Lipophilicity: tert-Butyl > Phenyl > Methyl (direct correlation with membrane permeability).

  • Potency: Electron-withdrawing groups (CF₃) enhance kinase binding affinity.

Future Directions and Challenges

Synthetic Chemistry

  • Develop enantioselective routes to access chiral tetrahydroindazoles.

  • Explore flow chemistry for scalable, sustainable production.

Drug Discovery

  • Conduct ADMET profiling to optimize pharmacokinetic properties.

  • Investigate combination therapies with existing anticancer agents.

Materials Science

  • Engineer indazole-based metal-organic frameworks (MOFs) for catalytic applications.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator